Cas no 28668-17-9 (7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,4,5,6-tetrahydro-3-methyl-5-thioxo-)

7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,4,5,6-tetrahydro-3-methyl-5-thioxo- structure
28668-17-9 structure
Product Name:7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,4,5,6-tetrahydro-3-methyl-5-thioxo-
CAS No:28668-17-9
MF:C6H6N4OS
MW:182.203038692474
CID:284273
PubChem ID:4588573
Update Time:2025-04-19

7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,4,5,6-tetrahydro-3-methyl-5-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,4,5,6-tetrahydro-3-methyl-5-thioxo-
    • 3-methyl-5-sulfanylidene-2,4-dihydropyrazolo[4,3-d]pyrimidin-7-one
    • 3-methyl-5-thioxo-1(2),4,5,6-tetrahydro-pyrazolo[4,3-d]pyrimidin-7-one
    • 3-Methyl-5-thioxo-1,4,5,6-tetrahydro-pyrazolo[4,3-d]pyrimidin-7-on
    • 3-methyl-5-thioxo-1,4,5,6-tetrahydro-pyrazolo[4,3-d]pyrimidin-7-one
    • 3-Methylpyrazolo< 4,3-d> pyrimidin-7-on-5-thion
    • AC1NE9BY
    • NSC126304
    • 28668-17-9
    • NSC-126304
    • DTXSID30404592
    • NSC 126304
    • SCHEMBL11842822
    • Inchi: 1S/C6H6N4OS/c1-2-3-4(10-9-2)5(11)8-6(12)7-3/h1H3,(H,9,10)(H2,7,8,11,12)
    • InChI Key: XWHFQVAYGBPYNF-UHFFFAOYSA-N
    • SMILES: S=C1NC(C2C(=C(C)NN=2)N1)=O

Computed Properties

  • Exact Mass: 182.02638
  • Monoisotopic Mass: 182.02623200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 69.81
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